Potassium-42

• CAS RN: 14378-21-3
• Molecular Formula: K
• Molecular Weight: 41.962402 g/mol
• IUPAC Name: potassium-42
• InChI: InChI=1S/K/i1+3
• InChI Key: ZLMJMSJWJFRBEC-AKLPVKDBSA-N
• Isomeric SMILES: [42K]
• SMILES: [K]
• synonyms: 42K radioisotope; K-42 radioisotope; Potassium-42

Description

Potassium-42, also known as this compound, is a useful research compound. Its molecular formula is K and its molecular weight is 41.962402 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A reactor was charged with 30 ml of THF, 0.13 g of 3, 3-diethoxypropanol and 2 ml solution of potassium naphthalene dissolved in tetrahydrofuran in a concentration of 0.5 mol/L-tetrahydrofuran, and the resulting mixture was stirred for three minutes in an argon atmosphere, and, thus, there was formed a potassium derivative (potassium 3, 3-diethoxypropanoxide) of 3, 3-diethoxypropanol.

Synthesis routes and methods II

Procedure details

THF 20 ml, 3, 3-diethoxypropanol 0.15 g, and a potassium naphthalene 0.5 mol/L-tetrahydrofuran solution 2 ml was added to the reaction container and agitated for 3 minutes in an argon atmosphere; a potassium compound of 3, 3-diethoxypropanol (potassium 3, 3-diethoxypropanoxide) was produced.

Synthesis routes and methods III

Procedure details